N-(2-chlorophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide
• InChI: InChI=1S/C15H14ClNOS/c16-12-7-3-4-8-13(12)17-15(18)14-11-6-2-1-5-10(11)9-19-14/h3-4,7-9H,1-2,5-6H2,(H,17,18)
• InChI Key: DBTFFMREUWTRCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(SC=C2C1)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.8 g/mol

Description

N-(2-chlorophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide is a useful research compound. Its molecular formula is C15H14ClNOS and its molecular weight is 291.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 291.0484629 g/mol and the complexity rating of the compound is 338. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis and Photochemical Properties : Karminski-Zamola and Bajić (1989) investigated the synthesis of carboxamides related to N-(2-chlorophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide and their photochemical properties. They explored the UV oxidative irradiation in methanolic solutions of these compounds, leading to the formation of specific phenanthridinones (Karminski-Zamola & Bajić, 1989).

• Radioisotope Labeling for Pharmacological Studies : Saemian, Shirvani, and Javaheri (2012) detailed a method for 14C-labeling of a similar compound, showcasing its application in pharmacological research and drug development (Saemian et al., 2012).

• Targeted Synthesis of Biologically Active Derivatives : Chiriapkin et al. (2021) focused on the synthesis of azomethine derivatives of similar compounds, aiming to explore their biological activities, including cytostatic, antitubercular, and anti-inflammatory effects (Chiriapkin et al., 2021).

• Application in Polymer Science : Hong, Liu, and Sun (2009) investigated the graft polymerization of acrylamide on cellulose using a related benzophenone compound, demonstrating its potential application in the development of functional textiles and materials (Hong et al., 2009).

• Antipathogenic Activity of Derivatives : Limban, Marutescu, and Chifiriuc (2011) synthesized and characterized thiourea derivatives, including those related to the compound , for their interaction with bacterial cells, indicating their potential as novel antimicrobial agents (Limban et al., 2011).